1,2-Dichloronaphthalene
Overview
Description
1,2-Dichloronaphthalene is a compound with the molecular formula C10H6Cl2 . It has a molecular weight of 197.06 g/mol . The IUPAC name for this compound is 1,2-dichloronaphthalene .
Molecular Structure Analysis
The molecular structure of 1,2-Dichloronaphthalene consists of a naphthalene core with two chlorine atoms attached at the 1 and 2 positions . The InChI representation of the molecule isInChI=1S/C10H6Cl2/c11-9-6-5-7-3-1-2-4-8 (7)10 (9)12/h1-6H . Physical And Chemical Properties Analysis
1,2-Dichloronaphthalene has several computed properties. It has a molecular weight of 197.06 g/mol and an XLogP3 of 4.4 . It has no hydrogen bond donors or acceptors, and no rotatable bonds . Its exact mass and monoisotopic mass are both 195.9846556 g/mol . It has a topological polar surface area of 0 Ų and a heavy atom count of 12 .Scientific Research Applications
Chemical Properties and Structure
1,2-Dichloronaphthalene (1,2-DCN) is a chemical compound with the formula C10H6Cl2. It has a molecular weight of 197.061 . The structure of 1,2-DCN is also available as a 2D Mol file or as a computed 3D SD file .
Spectroscopy
Infrared (IR) spectroscopy and mass spectroscopy are commonly used to study the properties of 1,2-DCN . The IR spectrum provides information about the types of bonds present in the molecule, while the mass spectrum can provide information about the molecular weight and structure of the molecule .
Crystallography
1,2-DCN has been used to grow single crystals in the form of thin plates . X-ray crystallographic studies have shown that molecules in these crystals are arranged in a herringbone pattern . This property makes 1,2-DCN useful in the field of crystallography.
Optical Single-Molecule Studies
Crystals of 1,2-DCN, lightly doped with terrylene (Tr), have been used for optical single-molecule studies . These studies can provide valuable information about the properties and behavior of individual molecules.
Quantum Chemistry
Quantum-chemistry calculations have been performed on 1,2-DCN . These calculations can provide insights into the electronic structure of the molecule and its various properties.
Environmental Science
1,2-DCN is a type of polychlorinated naphthalene, which are environmental pollutants. Studies have been conducted to analyze the residues of 1,2-DCN in the environment .
Safety And Hazards
While specific safety and hazard information for 1,2-Dichloronaphthalene was not found, it’s generally recommended to avoid breathing in the mist, gas, or vapors of similar compounds . Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be used .
properties
IUPAC Name |
1,2-dichloronaphthalene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Cl2/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOXLHAPKZWTHEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Cl2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5062136 |
Source
|
| Record name | 1,2-Dichloronaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5062136 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Dichloronaphthalene | |
CAS RN |
2050-69-3 |
Source
|
| Record name | 1,2-Dichloronaphthalene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2050-69-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Naphthalene, 1,2-dichloro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002050693 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2-DICHLORONAPHTHALENE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=90290 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Naphthalene, 1,2-dichloro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,2-Dichloronaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5062136 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-dichloronaphthalene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.453 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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